Cas no 391953-91-6 (4H-Thiazolo[4,5-d]azepine,5,6,7,8-tetrahydro-)

4H-Thiazolo[4,5-d]azepine,5,6,7,8-tetrahydro- structure
391953-91-6 structure
Product Name:4H-Thiazolo[4,5-d]azepine,5,6,7,8-tetrahydro-
CAS No:391953-91-6
MF:C7H10N2S
MW:154.232699871063
CID:299238
PubChem ID:22620747
Update Time:2025-04-19

4H-Thiazolo[4,5-d]azepine,5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 4H-Thiazolo[4,5-d]azepine,5,6,7,8-tetrahydro-
    • 5,6,7,8-tetrahydro-4H-[1,3]thiazolo[4,5-d]azepine
    • 5,6,7,8-TETRAHYDRO-4H-THIAZOLO[4,5-D]AZEPINE
    • DTXSID40627013
    • 5,6,7,8-tetrahydro-4H-thiazolo [4,5-d]azepine
    • AKOS006307337
    • 391953-91-6
    • UEPDSFGZZGGLJL-UHFFFAOYSA-N
    • SCHEMBL550241
    • Inchi: 1S/C7H10N2S/c1-3-8-4-2-7-6(1)9-5-10-7/h5,8H,1-4H2
    • InChI Key: UEPDSFGZZGGLJL-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1CCNCC2

Computed Properties

  • Exact Mass: 154.05646950g/mol
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 53.2Ų
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